Cas no 99952-45-1 (tert-butyl {(1S)-2-[(2S)-2-formylpyrrolidin-1-yl]-1-methyl-2-oxoethyl}carbamate)

• Product Name: tert-butyl {(1S)-2-[(2S)-2-formylpyrrolidin-1-yl]-1-methyl-2-oxoethyl}carbamate
• CAS No: 99952-45-1
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• CID: 1992957
• PubChem ID: 5746681
• Update Time: 2025-04-21

tert-butyl {(1S)-2-[(2S)-2-formylpyrrolidin-1-yl]-1-methyl-2-oxoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl {(1S)-2-[(2S)-2-formylpyrrolidin-1-yl]-1-methyl-2-oxoethyl}carbamate
• tert-butyl N-[(2S)-1-[(2S)-2-formylpyrrolidin-1-yl]-1-oxopropan-2-yl]carbamate
• 99952-45-1
• Carbamic acid, (2-(2-formyl-1-pyrrolidinyl)-1-methyl-2-oxoethyl)-, 1,1-dimethylethyl ester, (S-(R*,R*))-
• SCHEMBL10604758
• MHCFMRIMHHAGFY-UWVGGRQHSA-N
• DTXSID90244355
• t-Butyloxycarbonyl-alanyl-prolinal

• Inchi： 1S/C13H22N2O4/c1-9(14-12(18)19-13(2,3)4)11(17)15-7-5-6-10(15)8-16/h8-10H,5-7H2,1-4H3,(H,14,18)/t9-,10-/m0/s1
• InChI Key： MHCFMRIMHHAGFY-UWVGGRQHSA-N
• SMILES： O=C([C@H](C)NC(=O)OC(C)(C)C)N1CCC[C@H]1C=O

Computed Properties

• Exact Mass: 270.157957
• Monoisotopic Mass: 270.157957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7
• XLogP3: 0.9

Experimental Properties

• Density: 1.178
• Boiling Point: 434.2°C at 760 mmHg
• Flash Point: 216.4°C
• Refractive Index: 1.53